Cas no 2649065-52-9 (9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate
• CAS No: 2649065-52-9
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 6376877
• PubChem ID: 165590287
• Update Time: 2025-10-13

9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate
• 2649065-52-9
• EN300-1591622

• Inchi： 1S/C23H25N3O2/c27-23(26-14-6-5-11-21(26)22-24-12-13-25-22)28-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,24,25)
• InChI Key： MLUAGBCIOMWLOA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCCC1C1=NCCN1)=O

Computed Properties

• Exact Mass: 375.19467705g/mol
• Monoisotopic Mass: 375.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.9Ų

Additional information on 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate

Comprehensive Overview of 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS No. 2649065-52-9)

The compound 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS No. 2649065-52-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a fluorenylmethyl group with a piperidine core and an imidazoline moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for high-purity intermediates like 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and peptide synthesis. The compound’s CAS No. 2649065-52-9 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its imidazoline component, in particular, is a key pharmacophore in ligands targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their role in treating metabolic and neurological disorders.

From a synthetic perspective, the fluorenylmethyl (Fmoc) protecting group in this compound is widely recognized for its utility in solid-phase peptide synthesis (SPPS). This aligns with the growing interest in peptide-based drugs, which are gaining traction as alternatives to traditional small molecules. The Fmoc group ensures selective deprotection, a critical feature for researchers designing novel therapeutics. Additionally, the piperidine ring contributes to the compound’s lipophilicity and bioavailability, factors that are increasingly scrutinized in modern drug formulation.

Another area of interest is the compound’s potential role in catalysis and material science. The imidazoline moiety can act as a ligand in metal-organic frameworks (MOFs) or as a catalyst in asymmetric synthesis, topics frequently explored in green chemistry initiatives. As sustainability becomes a priority, researchers are investigating how such intermediates can reduce waste and improve atom economy in synthetic pathways.

For those searching CAS No. 2649065-52-9 or related terms like “Fmoc-protected piperidine derivatives” or “imidazoline-based scaffolds,” this compound represents a bridge between academic research and industrial application. Its multifunctional design makes it a valuable tool for addressing challenges in drug delivery, targeted therapy, and even diagnostic imaging. As the pharmaceutical landscape evolves, compounds like 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate will likely remain at the forefront of innovation.